Cas no 1185525-28-3 (1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1185525-28-3
• MF: C₁₇H₃₀ClNO₂
• MW: 315.878604412079
• CID: 5388534
• Update Time: 2025-07-18

1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, α-[[(1-ethynylcyclohexyl)oxy]methyl]-4-methyl-, hydrochloride (1:1)
• 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

• Inchi： 1S/C17H29NO2.ClH/c1-3-17(9-5-4-6-10-17)20-14-16(19)13-18-11-7-15(2)8-12-18;/h1,15-16,19H,4-14H2,2H3;1H
• InChI Key： RPHAYNDABWXPCA-UHFFFAOYSA-N
• SMILES： N1(CC(COC2(C#C)CCCCC2)O)CCC(C)CC1.[H]Cl

Additional information on 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

Comprehensive Overview of 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1185525-28-3)

The compound 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1185525-28-3) is a chemically synthesized molecule with a unique structure combining a cyclohexyl ether, a piperidine moiety, and a propanol backbone. This hydrochloride salt form enhances its solubility and stability, making it a subject of interest in pharmaceutical and biochemical research. The presence of both ethynylcyclohexyl and 4-methylpiperidin-1-yl groups suggests potential applications in modulating biological targets, particularly in the central nervous system (CNS). Researchers are increasingly exploring its role in drug discovery, especially for conditions like neuropathic pain and cognitive disorders.

Recent advancements in small-molecule drug development have highlighted the importance of structurally diverse compounds like 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride. Its multi-functional groups allow for interactions with various receptors, including G-protein-coupled receptors (GPCRs) and ion channels. This versatility aligns with current trends in precision medicine, where tailored therapies are designed based on molecular profiling. The compound’s CAS No. 1185525-28-3 is frequently cited in patent literature, indicating its potential as a scaffold for novel therapeutics. Users searching for "piperidine derivatives in CNS research" or "ethynylcyclohexyl ether applications" will find this compound highly relevant.

From a synthetic chemistry perspective, the preparation of 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride involves multi-step organic reactions, including etherification and amine coupling. The hydrochloride salt formation is critical for improving bioavailability, a key consideration in modern pharmacokinetic optimization. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structure. Given the growing demand for high-purity research chemicals, this compound is often sought after by laboratories focusing on neuropharmacology and medicinal chemistry.

The compound’s potential extends beyond therapeutics. In material science, its rigid cyclohexyl and flexible piperidine components could inspire the design of novel polymers or coatings. Additionally, its ethynyl group offers opportunities for click chemistry applications, a hot topic in bioconjugation and drug delivery systems. Searches for "click chemistry in drug design" or "piperidine-based materials" often intersect with discussions about this molecule.

Safety and regulatory compliance are paramount when handling 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride. While not classified as a hazardous material, proper laboratory practices must be followed. Researchers are advised to consult SDS (Safety Data Sheets) and adhere to local guidelines. The compound’s CAS No. 1185525-28-3 serves as a unique identifier for regulatory and procurement purposes, ensuring accurate sourcing and traceability.

In summary, 1-[(1-ethynylcyclohexyl)oxy]-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride represents a promising candidate for interdisciplinary research. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new drug candidates, advanced materials, and biochemical probes. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in addressing unmet medical and technological challenges.